Cas no 2050-60-4 (Dibutyl oxalate)

Dibutyl oxalate Properties

Names and Identifiers

• Dibutyl oxalate
• Butyl ethanedioate
• BUTYL OXALATE
• Dibutyl ethanedioate
• Dibutylethanedionate
• di-n-butyl oxalate
• Oxalic acid dibutyl
• Oxalic Acid Dibutyl Ester
• Oxalsaeure-dibutylester
• Ethanedioicacid, dibutyl ester (9CI)
• Oxalic acid, dibutyl ester (6CI,7CI,8CI)
• NSC 8468
• Butyloxalate
• ETHANEDIOIC ACID DIBUTYL ESTER
• OXALIC ACID DI-N-BUTYL ESTER
• Dibutyl ester of oxalic acid
• Oxalic acid, dibutyl ester
• +Expand

• MDL： MFCD00009442
• InChIKey： JKRZOJADNVOXPM-UHFFFAOYSA-N
• Inchi： 1S/C10H18O4/c1-3-5-7-13-9(11)10(12)14-8-6-4-2/h3-8H2,1-2H3
• SMILES： CCCCOC(=O)C(=O)OCCCC

Computed Properties

• Exact Mass: 202.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 202.120509
• Heavy Atom Count: 14
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.67300
• PSA: 52.60000
• Refractive Index: n20/D 1.423(lit.)
• Boiling Point: 246°C(lit.)
• Melting Point: -29°C(lit.)
• Flash Point: Fahrenheit: 228.2 ° f
  Celsius: 109 ° c
  
• Color/Form: Colorless to water white liquid with slight odor [1]
• Solubility: Insoluble in water, miscible in alcohols \ ketones \ esters \ oils \ hydrocarbons, etc [8]
• Density: 0.986 g/mL at 25 °C(lit.)

Dibutyl oxalate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S23
• Safety Instruction： S26-S36/37/39-S23
• Risk Phrases：R20/21
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H316
• Warning Statement： P332+P313
• Prompt：warning
• Risk Phrases： 37/38-41-43
• Signal Word：Danger

Dibutyl oxalate Customs Data

• HS CODE：2917119000
• Customs Data：

  China Customs Code:

  2917119000

  Overview:

  2917119000 Other oxalates and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917119000 oxalic acid salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%